6-(4-(Trifluoromethoxy)phenyl)-1H-indole

• CAS RN: 481630-21-1
• Molecular Formula: C15H10F3NO
• Molecular Weight: 277.24 g/mol
• IUPAC Name: 6-[4-(trifluoromethoxy)phenyl]-1H-indole
• InChI: InChI=1S/C15H10F3NO/c16-15(17,18)20-13-5-3-10(4-6-13)12-2-1-11-7-8-19-14(11)9-12/h1-9,19H
• InChI Key: JLBOOTSWGVUCGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CN2)C3=CC=C(C=C3)OC(F)(F)F

Description

6-(4-(Trifluoromethoxy)phenyl)-1H-indole is a useful research compound. Its molecular formula is C15H10F3NO and its molecular weight is 277.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 6-bromo-1H-indole (1.22 g, 6.22 mmol), 4-trifluoromethoxyphenyl boronic acid (1.41 g, 6.84 mmol), tetrakis(triphenylphosphine)palladium (0.213 g, 0.184 mmol) and sodium carbonate (2.64 g, 24.9 mmoles) in water (12.5 mL), ethanol (4 mL), and toluene (25 mL) was heated at reflux for 1.5 hours then cooled to room temperature. The mixture was then evaporated to dryness and the residue was partitioned in methylene chloride and water. The organic phase was washed with water, brine, dried over anhydrous magnesium sulfate and evaporated to dryness. The residue was purified by flash chromatography using 10-30% chloroform in hexane as an eluant. The title compound was obtained as a white solid (0.874 g, 51%), mp: 165-166° C. 1HNMR (300 MHz, DMSO-d6): δ 11.25 (s, 1H), 7.8 (d, 2H, J=7.0 Hz), 7.65 (d, 2H, J=7.0 Hz), 7.4-7.5 (m, 3H), 7.3 (d, 1H, J=8.8 Hz), and 6.45 ppm (s, 1H).